Cas no 1334148-54-7 (2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride
• CAS No: 1334148-54-7
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD09831958
• CID: 4588995
• PubChem ID: 54594371
• Update Time: 2025-10-24

2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride

• MDL： MFCD09831958
• Inchi： 1S/C6H13NO2.ClH/c7-3-6(8)5-1-2-9-4-5;/h5-6,8H,1-4,7H2;1H
• InChI Key： IDUNIQMWTPCNRD-UHFFFAOYSA-N
• SMILES： C(C1CCOC1)(O)CN.[H]Cl

Additional information on 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride (CAS No. 1334148-54-7)

2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride (CAS No. 1334148-54-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features an oxolan-3-yl group coupled with an aminoethanol backbone, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug development, especially in the design of novel therapeutics targeting neurological and metabolic disorders.

The molecular structure of 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride includes a tetrahydrofuran (oxolane) ring, which is known for its stability and bioavailability in medicinal chemistry. This characteristic has led to its exploration in the synthesis of small-molecule drugs and bioconjugates. Recent studies highlight its role as a chiral building block, which is critical for the production of enantiomerically pure compounds—a growing demand in the pharmaceutical industry due to stricter regulatory requirements for drug efficacy and safety.

In the context of current trends, 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride aligns with the rising interest in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic hydrogenation or enzymatic reactions, to reduce environmental impact. Additionally, its potential as a precursor for bioactive molecules has sparked discussions in academic forums and patent filings, particularly in areas like neuroprotection and anti-inflammatory agents.

From a commercial perspective, the demand for CAS No. 1334148-54-7 is driven by its utility in high-value chemical intermediates. Suppliers and manufacturers emphasize its purity and scalability, addressing the needs of contract research organizations (CROs) and pharmaceutical giants. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, reflecting the compound's importance in precision-driven applications.

Frequently asked questions about 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride include its solubility profile (water-soluble due to the hydrochloride salt form), storage conditions (typically 2–8°C under inert atmosphere), and compatibility with common reagents. These practical considerations are crucial for laboratory handling and industrial-scale production. Furthermore, its mechanism of action in biological systems remains an active area of investigation, with preliminary data suggesting interactions with G-protein-coupled receptors (GPCRs).

In summary, 2-amino-1-(oxolan-3-yl)ethan-1-ol hydrochloride (CAS No. 1334148-54-7) represents a promising candidate for advancing drug discovery and material science. Its structural versatility, combined with the growing emphasis on sustainable chemistry, positions it as a compound of enduring relevance. Future research may uncover broader applications, particularly in personalized medicine and biodegradable polymers, further solidifying its role in modern science.